Cas no 4603-96-7 (2(1H)-Pyrimidinone,4-methoxy-1-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-)

• Product Name: 2(1H)-Pyrimidinone,4-methoxy-1-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-
• CAS No: 4603-96-7
• MF: C₁₉H₂₄N₂O₁₁
• MW: 456.400666236877
• CID: 335015
• PubChem ID: 344744
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-methoxy-1-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-methoxy-1-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-
• NSC-401826
• 4603-96-7
• [3,4,5-triacetyloxy-6-(4-methoxy-2-oxopyrimidin-1-yl)oxan-2-yl]methyl acetate
• DTXSID80322691
• NSC401826
• 2-(acetoxymethyl)-6-(4-methoxy-2-oxopyrimidin-1(2H)-yl)tetrahydro-2H-pyran-3,4,5-triyl triacetate

• Inchi： 1S/C19H24N2O11/c1-9(22)28-8-13-15(29-10(2)23)16(30-11(3)24)17(31-12(4)25)18(32-13)21-7-6-14(27-5)20-19(21)26/h6-7,13,15-18H,8H2,1-5H3
• InChI Key： XXYFXHPNMXEYSH-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)N1C(N=C(C=C1)OC)=O

Computed Properties

• Exact Mass: 456.138
• Monoisotopic Mass: 456.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 837
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.43
• Boiling Point: 520.1°Cat760mmHg
• Flash Point: 268.4°C
• Refractive Index: 1.566